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Compound of Interest

Compound Name: N-nitroso-cinacalcet

Cat. No.: B15808108

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine impurities in pharmaceutical products is a significant concern for

regulatory bodies and drug developers alike. Accurate quantification of these impurities is

paramount, and this relies on the quality of the reference standards used. This guide provides a

comprehensive comparison of commercially available N-nitroso-cinacalcet reference

standards and outlines a detailed methodology for their purity validation.

Comparison of Commercially Available N-nitroso-
cinacalcet Reference Standards
Choosing a reliable supplier for a reference standard is the first critical step in ensuring

accurate analytical results. The following table summarizes key information for several

suppliers of N-nitroso-cinacalcet, based on publicly available data. Researchers should

always request a comprehensive Certificate of Analysis (CoA) before purchase to verify the

purity and characterization of the specific lot.
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Supplier
Product
Name

CAS
Number

Purity
Specificatio
n (as
stated)

Analytical
Techniques
Mentioned

Additional
Information

Veeprho
N-Nitroso

Cinacalcet

3036581-83-

3

Highly

characterized

, meets

stringent

regulatory

standards

(USP, EMA,

JP, BP)[1]

Not explicitly

stated on the

product page,

but implied to

be

comprehensi

ve.

Essential for

analytical

method

development,

validation

(AMV), and

Quality

Control (QC).

[1]

Clearsynth

N-Nitroso-

CINACALCE

T

3036581-83-

3

99.91%

(Mixture of

isomers) by

HPLC[2]

HPLC[2]

Useful

research

chemical for

a range of

applications.

[2]

SynZeal
N-Nitroso-

Cinacalcet

3036581-83-

3

Supplied with

detailed

characterizati

on data

compliant

with

regulatory

guidelines.[3]

Not explicitly

stated on the

product page.

Can be used

for analytical

method

development,

method

validation

(AMV), and

Quality

Control (QC).

[3]

Simson

Pharma

N-Nitroso

Cinacalcet

3036581-83-

3

Accompanied

by Certificate

of Analysis.

Not explicitly

stated on the

product page.

High-quality

product from

a leading

manufacturer

and exporter.

[4]
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LGC

Standards

N-Nitroso

Cinacalcet

D4

Not available

for the non-

deuterated

form

High quality

reference

standards for

reliable

pharmaceutic

al testing.[5]

Not explicitly

stated on the

product page.

Deuterated

version

available.

Synchemia
N-Nitroso-

Cinacalcet
NA

Above 95%

by HPLC[6]

Mass

Spectrometry,

1H NMR,

HPLC[6]

For analytical

testing

purposes

only.[6]

Note: The purity values stated are as claimed by the supplier and may not be directly

comparable due to different analytical methods and reporting standards. It is crucial to obtain

the full CoA for detailed information.

Key Considerations for Selecting a Reference
Standard
When evaluating a reference standard, consider the following:

Purity: A high-purity reference standard (ideally ≥99.5%) is desirable for accurate

quantification.[7] The CoA should provide the purity value and the method used for its

determination.

Characterization: The identity of the compound should be unequivocally confirmed using

appropriate analytical techniques such as NMR, Mass Spectrometry, and IR.[8][9]

Certificate of Analysis (CoA): A comprehensive CoA is essential. It should include the purity,

identity, and any residual solvents or inorganic impurities.

Traceability: Where possible, the reference standard should be traceable to primary

standards, such as those from pharmacopeias (e.g., USP, EP).[7]

Supplier Reputation: Choose suppliers with a strong reputation for quality and good

manufacturing practices (GMP) or ISO accreditation.
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Experimental Protocol: Purity Validation of N-
nitroso-cinacalcet by LC-MS/MS
This protocol outlines a robust method for the purity determination of N-nitroso-cinacalcet
reference standards. The method is based on common practices for nitrosamine analysis and

should be validated in the user's laboratory.[10][11][12][13]

Instrumentation and Materials
Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Mass Spectrometer: A triple quadrupole (QqQ) or high-resolution mass spectrometer

(HRMS) with an electrospray ionization (ESI) or atmospheric pressure chemical ionization

(APCI) source.

Analytical Column: A C18 reversed-phase column with appropriate dimensions (e.g., 2.1 x

100 mm, 1.8 µm).

Solvents: LC-MS grade acetonitrile, methanol, and water.

Reagents: Formic acid.

Reference Standard: N-nitroso-cinacalcet reference standard to be tested.

Chromatographic Conditions
Parameter Condition

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient
0-1 min: 30% B, 1-5 min: 30-95% B, 5-6 min:

95% B, 6-6.1 min: 95-30% B, 6.1-8 min: 30% B

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 5 µL
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Mass Spectrometric Conditions
Parameter Condition

Ionization Mode Positive Electrospray Ionization (ESI+)

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temperature 400 °C

Cone Gas Flow 50 L/hr

Desolvation Gas Flow 800 L/hr

MRM Transitions Precursor Ion (m/z)

387.2

387.2

Note: These are starting conditions and may require optimization based on the specific

instrument and column used. The presence of syn/anti isomers of N-nitroso-cinacalcet may

result in two chromatographic peaks.[14]

Standard and Sample Preparation
Standard Stock Solution (100 µg/mL): Accurately weigh about 1 mg of the N-nitroso-
cinacalcet reference standard and dissolve it in 10 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with a 50:50 mixture of Mobile Phase A and B to achieve concentrations

ranging from 0.1 ng/mL to 100 ng/mL.

Sample Solution: Prepare a solution of the reference standard to be tested in the same

diluent at a concentration within the calibration range.

Method Validation Parameters
The analytical method should be validated according to ICH Q2(R1) guidelines, including the

following parameters:
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Specificity: The ability to assess the analyte unequivocally in the presence of other

components.

Linearity: The ability to obtain test results that are directly proportional to the concentration of

the analyte. A correlation coefficient (r²) of ≥ 0.99 is typically required.

Accuracy: The closeness of the test results to the true value.

Precision: The degree of agreement among individual test results when the method is

applied repeatedly to multiple samplings of a homogeneous sample.

Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but

not necessarily quantitated.

Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be

quantitatively determined with suitable precision and accuracy.

Visualizing the Validation Workflow
The following diagrams illustrate the key workflows in the validation of an N-nitroso-cinacalcet
reference standard.
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Figure 1: Reference Standard Selection Workflow

Start: Need for N-nitroso-cinacalcet Reference Standard
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Reject and Re-evaluate

Does Not Meet Requirements
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Click to download full resolution via product page

Caption: Workflow for selecting a suitable N-nitroso-cinacalcet reference standard.
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Figure 2: Analytical Method Validation Workflow
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Caption: Workflow for the validation of the analytical method for purity determination.

By following this guide, researchers and drug development professionals can make informed

decisions when selecting an N-nitroso-cinacalcet reference standard and confidently validate

its purity, leading to more accurate and reliable analytical data for the safety assessment of

pharmaceutical products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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